Cas no 2229280-24-2 (3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine
• CAS No: 2229280-24-2
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 5910081
• PubChem ID: 165699965
• Update Time: 2025-06-07

3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine
• EN300-1956106
• 2229280-24-2

• Inchi： 1S/C8H13F2N3/c1-2-13-4-3-7(12-13)5-8(9,10)6-11/h3-4H,2,5-6,11H2,1H3
• InChI Key： FBHRWCKNNAINEZ-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CN(CC)N=1)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine

Introduction to 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine (CAS No. 2229280-24-2)

3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2229280-24-2, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecule features a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. Specifically, the presence of an ethyl group at the 1-position and an amine functional group at the 1-amino position enhances its reactivity and utility in synthetic pathways.

The structural framework of 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine incorporates a difluorinated propanamide moiety, which contributes to its distinct chemical behavior. The fluorine atoms introduce electronic and steric effects that can modulate the compound's interactions with biological targets. Such modifications are increasingly explored in drug design to improve pharmacokinetic properties, such as metabolic stability and bioavailability. The combination of these structural elements makes this compound a promising candidate for further investigation in various therapeutic contexts.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine may contribute to its unique pharmacological profile. For instance, the ethyl group on the pyrazole ring could influence binding affinity to target proteins, while the difluoropropanamide segment may enhance solubility and cell membrane permeability.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been leveraging structural analogs of pyrazole to identify molecules with improved efficacy and reduced side effects. The fluorine atoms in the difluoropropanamide moiety are particularly noteworthy, as they have been shown to enhance binding interactions in several drug targets. This feature aligns with current trends in medicinal chemistry where fluorinated compounds are increasingly utilized to optimize drug-like properties.

Recent studies have highlighted the importance of pyrazole derivatives in addressing unmet medical needs. For example, modifications at the 3-position of the pyrazole ring have been associated with enhanced bioactivity against certain enzymes and receptors. The presence of an amine group in 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine suggests potential for further derivatization, allowing chemists to fine-tune its pharmacological characteristics. Such flexibility is crucial for developing compounds that can interact selectively with biological pathways relevant to specific diseases.

The synthesis of 3-(1-ethyl-1H-pyrazol-3-yl)-2,2-difluoropropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecular structure typically necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine more efficiently into complex molecules like this one. These advancements are critical for enabling the rapid discovery and development of novel pharmaceuticals.

The compound's potential applications extend beyond traditional small-molecule drugs. Its structural features make it a valuable intermediate for larger biopharmaceutical molecules, such as peptidomimetics or protein inhibitors. By serving as a building block, 3-(1-ethyl-1H-pyrazol-3-yll)-2,2-difluoropropan-l-am ine (CAS No. 222928024) can contribute to the synthesis of more complex entities designed to modulate biological processes at a deeper level.

In conclusion, 3-(I - ethyl - 11 H - pyrazol - 3 - yl) - 22 ,22 - difluoropropa n - l - am ine (CAS No .222928024) represents an intriguing compound with significant promise in pharmaceutical research . Its unique structural attributes , including the presence of an ethyl group , an am ine functi onal group , and difluoro rinated propa n am ide moieties , position it as a valuable scaffold for further exploration . As our understanding o f molecular interactions continues t o evolve , compounds like this one will play an increasingly important role i n dr ug discovery and development . p >